N-(4-amino-2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide

• IUPAC Name: N-[4-amino-2-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]benzamide
• InChI: InChI=1S/C17H16N6O4S/c1-9-7-11(23-27-9)19-12(24)8-28-17-21-14(18)13(16(26)22-17)20-15(25)10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,20,25)(H,19,23,24)(H3,18,21,22,26)
• InChI Key: QVJSRSNIYWNWQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CC=C3)N
• Molecular Formula: C17H16N6O4S
• Molecular Weight: 400.4 g/mol

Description

N-(4-amino-2-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide is a useful research compound. Its molecular formula is C17H16N6O4S and its molecular weight is 400.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of related compounds involves multi-step chemical reactions that yield heterocyclic compounds with potential bioactive properties. For example, a study described the synthesis of novel heterocyclic compounds derived from visnagenone and khellinone, indicating the complex reactions involved in producing such molecules. These compounds have been characterized using various spectroscopic techniques, including IR, NMR, and MS, to confirm their structures (Abu‐Hashem et al., 2020). Another study focused on the synthesis and characterization of thiopyrimidine-glucuronide compounds with promising biological activities, showcasing the diversity of potential applications for similar compounds (Wanare, 2022).

Potential Applications

Research on similar compounds has demonstrated a range of potential applications, especially in the fields of anti-inflammatory, analgesic agents, and antimicrobial activities. For instance, compounds with specific structural features have shown high inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity, comparable to standard drugs such as sodium diclofenac (Abu‐Hashem et al., 2020). Additionally, novel derivatives of thieno(2,3-d)pyrimidine-6-carboxamides were found to have significant antimicrobial activity against strains of Proteus vulgaris and Pseudomonas aeruginosa, highlighting their potential in developing new antimicrobial agents (Kolisnyk et al., 2015).